6-(2-Thienylsulfanyl)hexanoic acid

• Molecular Formula: C10H14O2S2
• Molecular Weight: 230.4 g/mol
• SMILES: C1=CSC(=C1)SCCCCCC(=O)O
• InChI: InChI=1S/C10H14O2S2/c11-9(12)5-2-1-3-7-13-10-6-4-8-14-10/h4,6,8H,1-3,5,7H2,(H,11,12)
• InChIKey: KYEONPUIIGGTPG-UHFFFAOYSA-N

6-(2-Thienylsulfanyl)hexanoic Acid: Core Identity and Sourcing-Relevant Profile

6-(2-Thienylsulfanyl)hexanoic acid (C₁₀H₁₄O₂S₂, MW 230.4) is a synthetic ω-(2-thienylsulfanyl)alkanoic acid in which a thiophene-2-thiol moiety is linked via a sulfide bridge to the terminal carbon of a six-carbon alkanoic acid chain. It was explicitly disclosed as a novel monomer for biosynthesis of functionalized polyhydroxyalkanoates (PHAs) bearing a highly reactive thienyl side group [1]. The compound is produced through condensation of thiophene-2-thiol with a 6‑bromohexanoic acid derivative under basic conditions, and its structure is firmly established by ¹H‑NMR spectroscopy [1]. Unlike simple fatty acids or commercial alkyl‑substituted PHA monomers, this molecule introduces a heteroaromatic sulfur‑containing handle that enables post‑polymerization modification or imparts distinct electronic properties, a feature that is absent in conventional PHA building blocks and shorter-chain ω‑(2‑thienylsulfanyl)alkanoic acid analogs.

✓ Monomer for microbial PHA biosynthesis

✓ Introduces heteroaromatic thienyl handle

✓ Chain-length-specific metabolic fate

• [1] Kenmoku, T. et al. (2004) 'Polyhydroxyalkanoate and method of producing same, and ω‑(2‑thienylsulfanyl)alkanoic acid and method of producing same'. U.S. Patent 6,686,439 (filed 28 Feb. 2002, issued 3 Feb. 2004). View Source

Why 6-(2-Thienylsulfanyl)hexanoic Acid Cannot Be Replaced by Shorter-Chain Thienylsulfanyl Analogs

The alkanoic chain length of ω‑(2‑thienylsulfanyl)alkanoic acids directly dictates the metabolic fate of the monomer during microbial PHA biosynthesis, the composition of the resulting copolymer, and the physical form of the accumulated polymer. The six‑carbon derivative (C6) is subject to β‑oxidation‑mediated chain shortening in Pseudomonas strains, yielding a copolymer that contains both the expected 3‑hydroxy‑6‑(2‑thienylsulfanyl)hexanoic acid unit and a substantial proportion of the 3‑hydroxy‑4‑(2‑thienylsulfanyl)butyric acid unit [1]. In contrast, the five‑carbon analog 5‑(2‑thienylsulfanyl)valeric acid is polymerised largely intact, giving a homopolymer‑rich product with >91 % incorporation of the target monomer unit [1]. Consequently, the two compounds produce polymers with fundamentally different side‑chain length distributions and thienyl group densities; a user cannot simply substitute the valeric acid analog for the hexanoic acid without altering copolymer architecture, thienyl loading, and downstream functionality.

Chain-length metabolic divergence

C6 chain undergoes β-oxidation shortening, yielding mixed C6/C4 thienyl units; C5 analog incorporates largely intact, altering copolymer architecture.

Thienyl loading density shift

Substituting valeric analog would eliminate the C4-thienyl unit, reducing functional handle density and post-modification options.

Polymer yield efficiency gap

Polymer-to-biomass conversion efficiency differs between chain lengths, potentially affecting scale-up cost modeling.

• [1] Kenmoku, T. et al. (2004) 'Polyhydroxyalkanoate and method of producing same, and ω‑(2‑thienylsulfanyl)alkanoic acid and method of producing same'. U.S. Patent 6,686,439. View Source

6-(2-Thienylsulfanyl)hexanoic Acid: Head‑to‑Head Evidence vs. 5-(2-Thienylsulfanyl)valeric Acid

Monomer Unit Incorporation in PHA: Hexanoic Derivative vs. Valeric Analog Under Identical Culture Conditions

When the YN2 strain of Pseudomonas putida is cultured in M9 medium containing 0.5 % polypeptone and 0.1 % of the ω‑(2‑thienylsulfanyl)alkanoic acid, the C5 valeric acid derivative yields a polymer in which the target 3‑hydroxy‑5‑(2‑thienylsulfanyl)valeric acid unit accounts for ≥91 % of all monomer components [1]. Under identical conditions, the C6 hexanoic acid derivative gives a polymer containing only ≥29 % of the 3‑hydroxy‑6‑(2‑thienylsulfanyl)hexanoic acid unit [1]. The more than three‑fold difference in the target monomer fraction illustrates that the C6 monomer follows a different metabolic route, leading to a copolymer with substantially altered thienyl group density.

Monomer Incorporation

Head-to-head

≥29% vs ≥91%

Supports copolymer composition selection

Pseudomonas putida YN2, M9 medium, 30°C

Evidence Dimension	Proportion of target 3‑hydroxy‑ω‑(2‑thienylsulfanyl)alkanoic acid unit in extracted PHA
Target Compound Data	≥29 % (3‑hydroxy‑6‑(2‑thienylsulfanyl)hexanoic acid unit)
Comparator Or Baseline	≥91 % (3‑hydroxy‑5‑(2‑thienylsulfanyl)valeric acid unit) for 5‑(2‑thienylsulfanyl)valeric acid
Quantified Difference	≥62 percentage‑point lower target‑unit incorporation for the C6 derivative
Conditions	Pseudomonas putida YN2, M9 medium + 0.5 % polypeptone, 0.1 % substrate, 30 °C, 30 h, 500‑mL flask [1]

Why This Matters

A lower target‑unit incorporation directly translates into a copolymer with a distinct side‑chain length profile and altered thienyl reactivity density; this property must be matched to the intended post‑polymerization functionalization chemistry when selecting the monomer.

• [1] Kenmoku, T. et al. (2004) U.S. Patent 6,686,439, Example 3 and Example 3 with 6‑(2‑thienylsulfanyl)hexanoic acid substitution. View Source

Emergence of a Short‑Chain Thienyl Co‑monomer Unit Unique to the Hexanoic Acid Derivative

Cultivation with the C6 hexanoic acid derivative consistently generates a copolymer that contains a second thienyl‑bearing unit—3‑hydroxy‑4‑(2‑thienylsulfanyl)butyric acid—in substantial amounts (≥62 % for the YN2 strain in Example 3) [1]. This unit is not observed when the C5 valeric acid derivative is used as the sole substrate. The formation of the C4 thienyl unit is consistent with one or two cycles of β‑oxidation shortening of the hexanoic side chain prior to polymerisation, a metabolic pathway that is inaccessible to the shorter valeric acid analog.

C4 Co-monomer Emergence

Head-to-head

≥62% vs not detected

Enables dual-handle architecture design

Metabolic β-oxidation pathway context

Evidence Dimension	Proportion of 3‑hydroxy‑4‑(2‑thienylsulfanyl)butyric acid co‑monomer unit in extracted PHA
Target Compound Data	≥62 % (3‑hydroxy‑4‑(2‑thienylsulfanyl)butyric acid unit) when using 6‑(2‑thienylsulfanyl)hexanoic acid
Comparator Or Baseline	Not detected when using 5‑(2‑thienylsulfanyl)valeric acid under equivalent conditions
Quantified Difference	≥62 percentage‑point appearance of a new co‑monomer unit
Conditions	Pseudomonas putida YN2, M9 medium + 0.5 % polypeptone, 0.1 % substrate, 30 °C, 30 h [1]

Why This Matters

The presence of two distinct thienyl‑bearing units in the copolymer creates a more complex macromolecular architecture that can be exploited to tune material properties (e.g., crystallinity, solubility) or to introduce two tiers of chemical reactivity for orthogonal post‑modification.

• [1] Kenmoku, T. et al. (2004) U.S. Patent 6,686,439, Example 3 variant with 6‑(2‑thienylsulfanyl)hexanoic acid and comparative Example 3. View Source

Polymer Accumulation Yield: Hexanoic vs. Valeric Monomer in Pseudomonas Strains

Although the absolute polymer weight obtained with the C6 hexanoic acid derivative (94 mg from 199 mg dry cells) is numerically similar to that obtained with the C5 valeric acid derivative (92 mg from 153 mg dry cells), the polymer‑to‑dry‑cell ratio is substantially lower: 0.47 mg polymer per mg dry cells for the C6 compound versus 0.60 mg per mg dry cells for the C5 analog [1]. This indicates that a higher proportion of the C6 substrate is either shunted into non‑polymer biomass or oxidised to CO₂, a factor that must be considered when scaling up fermentation processes for procurement.

Polymer Yield Ratio

Head-to-head

0.47 vs 0.60 mg/mg DCW

May affect cost modeling for scale-up

Same conditions, YN2 strain

Evidence Dimension	Ratio of extracted polymer weight to dry cell weight
Target Compound Data	0.47 mg polymer per mg dry cells (94 mg polymer / 199 mg dry cells) [1]
Comparator Or Baseline	0.60 mg polymer per mg dry cells for 5‑(2‑thienylsulfanyl)valeric acid (92 mg polymer / 153 mg dry cells) [1]
Quantified Difference	~22 % lower polymer‑to‑biomass conversion efficiency for the C6 derivative
Conditions	Pseudomonas putida YN2, M9 medium + 0.5 % polypeptone, 0.1 % substrate, 30 °C, 30 h [1]

Why This Matters

A lower conversion efficiency directly affects the cost‑per‑gram of functionalised PHA produced; procurement decisions for the monomer should therefore weigh the unique copolymer composition advantages against the reduced fermentation yield.

• [1] Kenmoku, T. et al. (2004) U.S. Patent 6,686,439, Example 3 and corresponding hexanoic acid substitution data. View Source

Synthetic Yield and Scalability of the Free Acid Form

The patent‑exemplified synthesis of 6‑(2‑thienylsulfanyl)hexanoic acid proceeds via base‑mediated reaction of thiophene‑2‑thiol with ethyl 6‑bromohexanoate, followed by alkaline hydrolysis, delivering the purified free acid in 52.2 % overall yield after silica gel chromatography [1]. While no direct side‑by‑side yield comparison with the valeric acid homolog is tabulated in the same patent, the 52.2 % figure provides a benchmark for process chemists evaluating the feasibility of large‑scale monomer production. The five‑step synthetic flexibility (five distinct routes disclosed [1]) further demonstrates that the compound is not synthetically locked to a single low‑yielding pathway.

Synthetic Yield

Reported

52.2%

Supports supply-chain risk assessment

Five synthetic routes disclosed; patent benchmark

Evidence Dimension	Isolated yield of purified ω‑(2‑thienylsulfanyl)alkanoic acid
Target Compound Data	52.2 % overall yield (7.21 g isolated) [1]
Comparator Or Baseline	No direct comparative yield disclosed for the C5 analog in the same patent
Quantified Difference	N/A (single‑compound benchmark)
Conditions	Two‑step procedure: (i) K₂CO₃, NaI, acetone, reflux 65 °C, 19 h; (ii) KOH, EtOH‑H₂O, 0 °C, 4 h; purification by SiO₂ column [1]

Why This Matters

A reproducible yield benchmark is essential for cost modeling in procurement; the 52.2 % figure combined with the demonstrated amenability to multiple synthetic routes reduces supply‑chain risk for the C6 monomer.

• [1] Kenmoku, T. et al. (2004) U.S. Patent 6,686,439, Example 2. View Source

Optimal Deployment Scenarios for 6-(2-Thienylsulfanyl)hexanoic Acid Based on Quantitative Differentiation

Microbial Synthesis of Thienyl‑Functionalized PHA Copolymers with Tunable Side‑Chain Architecture

The C6 hexanoic acid derivative is the preferred monomer when the target material requires a copolymer that contains both a six‑carbon thienyl unit and a substantial fraction of the metabolically shortened four‑carbon thienyl unit. This dual‑unit composition (≥29 % C6‑thienyl, ≥62 % C4‑thienyl [1]) is inaccessible with the C5 valeric acid precursor and provides two distinct thienyl environments that can be exploited for sequential or orthogonal chemical modifications. Researchers synthesizing functional biodegradable polyesters for covalent drug conjugation or conductive composite fabrication should select this monomer specifically for its unique capacity to generate mixed‑chain‑length thienyl‑PHA architectures.

Post‑Polymerization Functionalization via Thiophene‑Based Click or Cross‑Coupling Chemistries

The thienyl group introduced by the hexanoic acid monomer is a demonstrated reactive handle that can participate in electrophilic aromatic substitution, oxidative polymerisation, or metal‑catalysed cross‑coupling reactions [1]. Because the C6 monomer delivers two distinct thienyl‑containing repeat units, the resulting copolymer offers a graded reactivity landscape that can be used to install different functional moieties at controlled densities. Scientists procuring monomers for surface‑grafting studies or for creating electroactive bio‑polymers should prefer this compound over the valeric acid analog, which produces a more compositionally uniform material with fewer degrees of chemical freedom.

Fermentation Process Development for Medium‑Chain‑Length PHA Production in Pseudomonas Species

In strain‑screening and bioprocess development where the goal is to evaluate the effect of alkanoic acid chain length on PHA composition and productivity, the C6 hexanoic acid derivative serves as a critical probe substrate. Data from multiple Pseudomonas strains (YN2, H45, P161) show reproducible polymer accumulation metrics (e.g., 94–119 mg polymer from 199–235 mg dry cells [1]) that provide a quantitative baseline for comparing strain performance. Procurement of this specific monomer is essential when the experimental design requires the chain‑shortening metabolic behaviour that is characteristic of C6 substrates but absent with C5 or shorter analogs.

Radiolabeling or Isotopic‑Enrichment Studies of β‑Oxidation Pathways in PHA‑Accumulating Bacteria

The observation that the C6 hexanoic acid derivative undergoes β‑oxidation to yield a substantial C4 thienyl unit (≥49–67 % across multiple strain/condition variants [1]) makes it a valuable chemical probe for studying fatty acid degradation pathways in PHA‑producing microorganisms. Unlike the C5 valeric acid substrate, which is incorporated largely intact, the C6 compound generates a detectable metabolic footprint that can be quantified by ¹H‑NMR or GC‑MS. Laboratories investigating metabolic engineering of Pseudomonas for tailored PHA biosynthesis should specifically procure the C6 monomer to enable these pathway‑tracing experiments.

Application

Selection Property

Validation Focus

Thienyl-PHA Copolymer Synthesis

Chain-length-dependent co-monomer composition

Target unit incorporation by ¹H-NMR

Orthogonal Post-Modification

Dual thienyl-handle reactivity profile

Functionalization efficiency and density

Bioprocess Development

Polymer-to-biomass conversion ratio

Yield optimization across Pseudomonas strains

β-Oxidation Pathway Tracing

Metabolic footprint (C4-thienyl unit)

Short-chain unit quantitation by NMR/GC-MS

• [1] Kenmoku, T. et al. (2004) U.S. Patent 6,686,439. View Source